Cas no 2368909-41-3 (4-bromo-5-chloro-6-methyl-1H-indazole)

4-Bromo-5-chloro-6-methyl-1H-indazole is a heterocyclic organic compound featuring a fused benzene and pyrazole ring system with bromo, chloro, and methyl substituents. This indazole derivative is valued for its versatility as a key intermediate in pharmaceutical and agrochemical synthesis. Its halogenated structure enhances reactivity, facilitating further functionalization in cross-coupling reactions or nucleophilic substitutions. The methyl group at the 6-position contributes to steric and electronic modulation, making it useful in the development of bioactive molecules. High purity grades ensure consistent performance in research and industrial applications. Suitable for use in medicinal chemistry, it serves as a scaffold for designing enzyme inhibitors or receptor modulators.

4-bromo-5-chloro-6-methyl-1H-indazole structure

2368909-41-3 structure

Product Name:4-bromo-5-chloro-6-methyl-1H-indazole

CAS No:2368909-41-3

MF:C₈H₆BrClN₂

MW:245.50

MDL:MFCD32879462

CID:5096476

PubChem ID:139345861

Update Time:2026-03-02

4-bromo-5-chloro-6-methyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

- 1H-Indazole, 4-bromo-5-chloro-6-methyl-
- 4-Bromo-5-chloro-6-methyl-1H-indazole
- SCHEMBL21195949
- 2368909-41-3
- D97041
- MFCD32879462
- CS-0148280
- PS-20103
- SY312005
- DB-167421
- 4-bromo-5-chloro-6-methyl-1H-indazole
- MDL： MFCD32879462
- Inchi： 1S/C8H6BrClN2/c1-4-2-6-5(3-11-12-6)7(9)8(4)10/h2-3H,1H3,(H,11,12)
- InChI Key： FAYMIZLDTHEHQA-UHFFFAOYSA-N
- SMILES： N1C2=C(C(Br)=C(Cl)C(C)=C2)C=N1

Computed Properties

Exact Mass: 243.94029g/mol
Monoisotopic Mass: 243.94029g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 178
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 28.7Å²

4-bromo-5-chloro-6-methyl-1H-indazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
ChemScence	CS-0148280-100mg	4-Bromo-5-chloro-6-methyl-1H-indazole	2368909-41-3	98.53%	100mg	$123.0	2022-04-27
ChemScence	CS-0148280-250mg	4-Bromo-5-chloro-6-methyl-1H-indazole	2368909-41-3	98.53%	250mg	$205.0	2022-04-27
ChemScence	CS-0148280-1g	4-Bromo-5-chloro-6-methyl-1H-indazole	2368909-41-3	98.53%	1g	$407.0	2022-04-27
ChemScence	CS-0148280-5g	4-Bromo-5-chloro-6-methyl-1H-indazole	2368909-41-3	98.53%	5g	$1223.0	2022-04-27
eNovation Chemicals LLC	Y1007469-1G	4-bromo-5-chloro-6-methyl-1H-indazole	2368909-41-3	97%	1g	$115	2024-07-21
eNovation Chemicals LLC	Y1007469-5G	4-bromo-5-chloro-6-methyl-1H-indazole	2368909-41-3	97%	5g	$360	2024-07-21
eNovation Chemicals LLC	Y1007469-10G	4-bromo-5-chloro-6-methyl-1H-indazole	2368909-41-3	97%	10g	$690	2024-07-21
eNovation Chemicals LLC	Y1007469-25G	4-bromo-5-chloro-6-methyl-1H-indazole	2368909-41-3	97%	25g	$1380	2024-07-21
Chemenu	CM559573-1g	4-Bromo-5-chloro-6-methyl-1H-indazole	2368909-41-3	95%+	1g	$191	2024-07-28
Chemenu	CM559573-5g	4-Bromo-5-chloro-6-methyl-1H-indazole	2368909-41-3	95%+	5g	$953	2024-07-28

4-bromo-5-chloro-6-methyl-1H-indazole Related Literature

1. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
2. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
4. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
5. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 4-bromo-5-chloro-6-methyl-1H-indazole

4-Bromo-5-Chloro-6-Methyl-1H-lndazole: A Comprehensive Overview

The compound 4-bromo-5-chloro-6-methyl-1H-lndazole, identified by the CAS registry number 2368909-41-3, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the indazole family, which is a bicyclic structure consisting of a benzene ring fused with an imidazole ring. The presence of bromine, chlorine, and methyl substituents at specific positions on the indazole framework imparts unique electronic and steric properties to the molecule, making it a valuable substrate for various applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 4-bromo-5-chloro-6-methyl-1H-lndazole. Researchers have employed multi-component reactions, such as the Passerini reaction and the Huisgen cycloaddition, to construct this compound with high yields and excellent regioselectivity. These methods not only simplify the synthesis process but also reduce the environmental footprint associated with traditional synthetic routes. The ability to synthesize this compound in large quantities has facilitated its exploration in diverse fields.

In the realm of pharmacology, 4-bromo-5-chloro-6-methyl-1H-lndazole has shown promise as a lead compound for drug discovery. Studies have demonstrated its potential as an inhibitor of key enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. For instance, research published in the journal Nature Communications highlights its ability to modulate amyloid-beta aggregation, a hallmark of Alzheimer's pathology. Additionally, this compound has exhibited anti-inflammatory properties, making it a candidate for treating chronic inflammatory conditions like arthritis.

The electronic properties of 4-bromo-5-chloro-6-methyl-1H-lndazole render it suitable for applications in materials science. Its conjugated aromatic system and substituent effects make it an attractive candidate for organic electronics. Recent studies have explored its use as a building block for organic light-emitting diodes (OLEDs) and photovoltaic materials. The incorporation of bromine and chlorine substituents enhances its electron-withdrawing capabilities, which are crucial for optimizing device performance.

From an environmental perspective, understanding the fate and transport of 4-bromo-5-chloro-6-methyl-1H-lndazole in aquatic systems is essential for risk assessment. Research conducted by environmental chemists has revealed that this compound exhibits moderate biodegradability under aerobic conditions. However, its persistence in certain environmental compartments necessitates further investigation to ensure sustainable use and disposal practices.

In conclusion, 4-bromo-5-chloro-6-methyl-1H-lndazole (CAS No: 2368909-41-) stands as a versatile compound with multifaceted applications across various scientific disciplines. Its unique chemical structure, coupled with advancements in synthetic techniques and application-oriented research, positions it as a valuable asset in modern chemical innovation.